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Compound of Interest

Compound Name: PC-766B

Cat. No.: B10769649 Get Quote

PC-766B Technical Support Center
This technical support guide provides essential information regarding the stability and storage

of PC-766B for researchers, scientists, and drug development professionals. The following

frequently asked questions (FAQs) and troubleshooting guide address common concerns and

potential issues encountered during experimental use.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for PC-766B?

A1: PC-766B should be stored at -20°C for optimal stability.[1]

Q2: What is the physical appearance of PC-766B?

A2: PC-766B is a light orange solid.[1]

Q3: In what solvents is PC-766B soluble?

A3: PC-766B is soluble in ethanol, methanol, DMF (dimethylformamide), and DMSO (dimethyl

sulfoxide).[1]

Q4: What is the purity of the commercially available PC-766B?

A4: The purity of PC-766B is typically greater than 95% as determined by HPLC.[1]
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Product Information
Property Value

CAS Number 108375-77-5[1]

Molecular Formula C₄₃H₆₈O₁₂

Molecular Weight 777.0 g/mol

Appearance Light orange solid

Storage Conditions -20°C

Purity >95% by HPLC

Solubility Soluble in ethanol, methanol, DMF, or DMSO

Troubleshooting Guide
Q5: I left the PC-766B vial at room temperature for a few hours. Is it still usable?

A5: While the recommended storage temperature is -20°C to ensure long-term stability, short-

term exposure to room temperature may not cause immediate degradation. However, the

extent of any potential degradation is unknown. For critical experiments, it is advisable to use a

fresh vial of PC-766B that has been consistently stored at the recommended temperature. To

minimize the risk of degradation, it is best practice to handle the compound on ice and return it

to -20°C storage as quickly as possible.

Q6: My PC-766B solution has changed color. What should I do?

A6: A change in the color of the solution could indicate degradation or contamination. It is

recommended to discard the solution and prepare a fresh one from a properly stored stock of

solid PC-766B. To avoid this issue, prepare fresh solutions for each experiment or store

aliquots of a stock solution at -80°C for short periods, and protect them from light.

Q7: I am observing inconsistent results in my experiments using PC-766B. Could this be

related to its stability?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://toku-e.com/pc-766b/
https://www.benchchem.com/product/b10769649?utm_src=pdf-body
https://www.benchchem.com/product/b10769649?utm_src=pdf-body
https://www.benchchem.com/product/b10769649?utm_src=pdf-body
https://www.benchchem.com/product/b10769649?utm_src=pdf-body
https://www.benchchem.com/product/b10769649?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10769649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A7: Inconsistent experimental results can be a sign of compound degradation. If you suspect

this, it is recommended to use a new vial of PC-766B that has been stored under the

recommended conditions. To ensure consistency, prepare fresh solutions before each

experiment and handle the compound as recommended.

Experimental Workflow for Handling PC-766B

Diagram 1: Recommended Handling Workflow for PC-766B
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Diagram 1: Recommended handling workflow for PC-766B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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